Cas no 1192018-70-4 (5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole)

5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole is a heterocyclic organic compound featuring a benzo[d]oxazole core substituted with a butyl group at the 5-position and a pyridin-4-yl moiety at the 2-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The pyridine ring enhances coordination potential, while the butyl chain improves solubility in organic solvents. Its rigid aromatic framework contributes to stability, and the nitrogen-rich system allows for versatile functionalization. This compound is particularly useful as a building block in medicinal chemistry for drug discovery or as a ligand in catalytic applications. Its well-defined synthesis route ensures reproducibility for research and industrial use.

5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole structure

1192018-70-4 structure

Product Name:5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole

CAS No:1192018-70-4

MF:C₁₆H₁₆N₂O

MW:252.311043739319

CID:1092880

PubChem ID:52920132

Update Time:2025-06-07

5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole
- 5-butyl-2-pyridin-4-yl-1,3-benzoxazole
- 1192018-70-4
- 5-BUTYL-2-(PYRIDIN-4-YL)-1,3-BENZOXAZOLE
- 5-Butyl-2-(4-pyridinyl)benzoxazole
- DTXSID401297464
- A921367
- SCHEMBL1023542
- Inchi： 1S/C16H16N2O/c1-2-3-4-12-5-6-15-14(11-12)18-16(19-15)13-7-9-17-10-8-13/h5-11H,2-4H2,1H3
- InChI Key： YHDYMJGUDRQDQU-UHFFFAOYSA-N
- SMILES： O1C(C2C=CN=CC=2)=NC2=C1C=CC(=C2)CCCC

Computed Properties

Exact Mass: 252.126263138g/mol
Monoisotopic Mass: 252.126263138g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 38.9Å²

5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole Security Information

Storage Condition：Sealed in dry,2-8°C

5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM152598-1g	5-butyl-2-(pyridin-4-yl)benzo[d]oxazole	1192018-70-4	95%	1g	$574	2021-08-05
Chemenu	CM152598-1g	5-butyl-2-(pyridin-4-yl)benzo[d]oxazole	1192018-70-4	95%	1g	$495	2023-11-23
Alichem	A029190199-1g	5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole	1192018-70-4	95%	1g	$534.60	2023-09-04
Ambeed	A327049-1g	5-Butyl-2-(pyridin-4-yl)benzo[d]oxazole	1192018-70-4	95+%	1g	$500.0	2024-04-25